4-Bromo-1-dimethoxymethyl-2-methoxy-benzene

• Molecular Formula: C10H13BrO3
• Molecular Weight: 261.11 g/mol
• IUPAC Name: 4-bromo-1-(dimethoxymethyl)-2-methoxybenzene
• InChI: InChI=1S/C10H13BrO3/c1-12-9-6-7(11)4-5-8(9)10(13-2)14-3/h4-6,10H,1-3H3
• InChI Key: VYRAJDJQZDWXSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)C(OC)OC

Description

4-Bromo-1-dimethoxymethyl-2-methoxy-benzene is a useful research compound. Its molecular formula is C10H13BrO3 and its molecular weight is 261.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-bromo-2-methoxybenzaldehyde (1 g, 4.67 mmol) was dissolved in MeOH (20 ml) and trimethyl orthoformate (562 μl, 5.139 mmol) and p-toluene sulphonic acid monohydrate (89 mg, 0.467 mmol) were added to the resulting solution. The mixture was stirred overnight at room temperature and then the solvent was removed under vacuo. The residue was taken up with Et2O and washed with 5% Na2CO3 and with water. The organic phase was dried over Na2SO4 and evaporated to give 1.22 g of 4-bromo-1-dimethoxymethyl-2-methoxy-benzene as a colorless oil.

Synthesis routes and methods II

Procedure details

To a solution of 4-bromo-2-methoxybenzaldehyde (5.2 g, 24.2 mmol) in methanol (20 ml) and trimethylorthoformate (14 ml, 5.5 eq.) was added p-toluenesulfonic acid (46 mg, 0.01 eq.) and the mixture was refluxed for 3 hr. Potassium carbonate (125 mg, 0.03 eq.) and silicagel was added, the solvent was removed under reduced pressure and the solid residue packed into a loading column and purified by MPLC (hexanes-ethylacetate 40-80% gradient). MS (EI+): 262, 260 (1/1, M+, 10%); 231, 229 (1/1, 90%); 215, 213 (1/1, 10%); 199, 170, 150, 118, 92, 75, 45 (100%).